1-(5-Chlorothiophen-2-yl)butan-1-one

• IUPAC Name: 1-(5-chlorothiophen-2-yl)butan-1-one
• InChI: InChI=1S/C8H9ClOS/c1-2-3-6(10)7-4-5-8(9)11-7/h4-5H,2-3H2,1H3
• InChI Key: BIDANQRTCBSNEM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC=C(S1)Cl
• Molecular Formula: C8H9ClOS
• DSSTOX Substance ID: DTXSID60356757
• Molecular Weight: 188.67 g/mol
• CAS RN: 32427-77-3

Description

1-(5-Chlorothiophen-2-yl)butan-1-one is a chemical compound with the CAS Number: 32427-77-3. It has a molecular weight of 189.69. The IUPAC name for this compound is 1-(5-chloro-1H-1lambda3-thiophen-2-yl)butan-1-one.

Synthesis Analysis

The synthesis of this compound involves a reaction with sodium hydride in DMF (N,N-dimethyl-formamide) at 10℃ for about 10 minutes. Subsequently, diethyl oxalate is added and the reaction is stirred at room temperature for 3 hours.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10ClOS/c1-2-3-6(10)7-4-5-8(9)11-7/h4-5,11H,2-3H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

• Anticancer Agent Development : A derivative, 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, has been identified as a novel apoptosis inducer, showing activity against breast and colorectal cancer cell lines. This compound's molecular target is TIP47, an IGF II receptor binding protein, which makes it a potential anticancer agent (Zhang et al., 2005).

• Crystal Structure Analysis : Studies on the crystal structures of chalcones, including 1-(5-chlorothiophen-2-yl)-3-(2-methylphenyl)prop-2-en-1-one, provide insights into their hydrogen-bonded chain formations, which are crucial for understanding their properties and potential applications (Girisha et al., 2016).

• Antioxidant Agent Synthesis : Novel chalcone derivatives containing 1-(5-chlorothiophen-2-yl) groups have been synthesized and found to possess potent antioxidant properties. These compounds' interactions with protein tyrosine kinase and their binding affinities have been studied, indicating potential pharmaceutical applications (Prabakaran et al., 2021).

• Antimicrobial and Anticancer Studies : A series of 1-(4,5-dihydro-5-phenyl-3-diphenylpyrazol-1-yl)butan-1-one derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities, showcasing the broad scope of therapeutic applications for compounds with the 1-(5-chlorothiophen-2-yl)butan-1-one structure (Rathinamanivannan et al., 2019).

• Photoinduced Chemical Reactions : Research on 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, related to the parent compound, explores their use in photoinduced oxidative annulation reactions. These reactions form polyheterocyclic compounds, indicating the potential for developing new chemical synthesis pathways (Zhang et al., 2017).

• Nonlinear Optical Applications : The compound 1-(5-chlorothiophen-2-yl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one has been studied for its nonlinear optical properties, expanding the applications of these compounds to materials science, particularly in the development of optoelectronic devices (Prabhu et al., 2013).